Cas no 60-31-1 (Acetylcholine chloride)

Acetylcholine chloride Properties

Names and Identifiers

• Acetylcholine chloride
• 2-(Acetyloxy)-N,N,N-trimethylethanium chloride
• ACH
• 2-(Acetyloxy)-N,N,N-trimethylethanaminium chloride
• ACETYL CHOLINE CHLORIDE ,CP
• Acetylcholine chloride,2-(Acetyloxy)-N,N,N-trimethylethanaminiumchloride
• ACh chloride
• Miochol
• Acecoline
• Chloroacetylcholine
• Arterocoline
• Acecholin
• Ovisot
• Azetylcholinchlorid
• MIOCHOL-E
• Acetylcholinium chloride
• O-Acetylcholine chloride
• Choline, chloride acetate
• Acetylcholine hydrochloride
• 2-Acetoxyethyltrimethylammonium chloride
• Acetilcolina cloruro [DCIT]
• Acetylcholini chloridum
• Ethanaminium, 2-(acetyloxy)-N,N,N-trimethyl-, chloride
• Acetylcholine (chloride)
• Choline acetate (ester) chlori
• +Expand

• MDL： MFCD00011698
• InChIKey： JUGOREOARAHOCO-UHFFFAOYSA-M
• Inchi： 1S/C7H16NO2.ClH/c1-7(9)10-6-5-8(2,3)4;/h5-6H2,1-4H3;1H/q+1;/p-1
• SMILES： [Cl-].O(C(C([H])([H])[H])=O)C([H])([H])C([H])([H])[N+](C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]
• BRN： 3571875

Computed Properties

• Exact Mass: 181.08700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 146.118104
• Heavy Atom Count: 11
• Complexity: 115
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: -2.74030
• PSA: 26.30000
• Merck: 87
• Refractive Index: 1.5560 (estimate)
• Water Partition Coefficient: Soluble incoldwater
• Melting Point: 146-150 °C (lit.)
• Solubility: H2O: 0.1 g/mL, clear, colorless
• Color/Form: White powder
• Stability/Shelf Life: Stable. Substances to be avoided include strong oxidizing agents. Protect from moisture - very hygroscopic.
• Solubility: Soluble in water, ethanol and propylene glycol, soluble in chloroform and acetic acid, insoluble in ether.
• Sensitiveness: Hygroscopic
• Density: 1.1235 (rough estimate)

Acetylcholine chloride Security Information

• Symbol: GHS07
• RTECS：FZ9800000
• WGK Germany：2
• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes
• Toxicity：LD50 in mice, rats (mg/kg): 20, 22 i.v., 170, 250 s.c., 3000, 2500 i.p. (Molitor)
• HazardClass：IRRITANT
• FLUKA BRAND F CODES：3-8-10-21

Acetylcholine chloride Customs Data

• HS CODE：29379000
• Customs Data：

  China Customs Code:

  2923900090

  Overview:

  2923900090 Other quaternary ammonium salts and quaternary ammonium bases.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2923900090 other quaternary ammonium salts and hydroxides.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%